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Compound of Interest

Compound Name: 6-Chloro-N-ethylnicotinamide
CAS No.: 54864-84-5
Cat. No.: B1595874
Get Quote
. J

CAS: 54864-84-5 | Formula: CsHoCIN20 | Structure Class: Halogenated Pyridine Carboxamide

Introduction & Synthetic Utility

This guide establishes the safety and handling architecture for 6-Chloro-N-ethylnicotinamide,
a critical electrophilic building block in medicinal chemistry. Unlike simple nicotinamides, the
presence of the chlorine atom at the C6 position—para to the electron-withdrawing amide
group—activates the ring for Nucleophilic Aromatic Substitution (SnAr).

Scientist-to-Scientist Insight: While often categorized generically as an "irritant," this molecule’s
reactivity profile warrants elevated caution. The C6-chlorine is a leaving group. In a biological
context, this electrophilicity suggests a potential for covalent binding to cysteine or lysine
residues in proteins, implying a risk of skin sensitization beyond simple irritation. This protocol
treats the compound not just as a stable solid, but as a reactive intermediate.

Physicochemical Safety Profile

Data aggregated from structural analogs and verified calculated properties.
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Property

Value | Characteristic

Safety Implication

Physical State

Solid (Crystalline powder)

Dust inhalation risk; requires

local exhaust ventilation (LEV).

Molecular Weight 184.62 g/mol N/A
High permeability in organic
Solubility DMSO, Methanol, DCM solvents; enhances skin
absorption vectors.
] ] Est. 120-160°C (Analog Stable at room temperature;
Melting Point - .
based) avoid high-heat milling.
Incompatible with strong
Reactivity Susceptible to SnAr nucleophiles (amines, thiols)
outside controlled reactors.
) ) Impurities may include 6-
Purity Typically >95%

chloronicotinic acid (corrosive).

Hazard Identification & Risk Assessment

GHS Classification (derived from structural class):

Warning

H315: Causes skin irritation.[1]
H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.

Mechanistic Toxicology: The 6-chloropyridine moiety is electron-deficient. Upon contact with

mucous membranes, hydrolysis or nucleophilic attack by biological amines can release

hydrochloric acid (HCI) locally or form hapten-protein conjugates.

e Acute Risk: Chemical burns to eyes/mucosa if dust contacts moisture.

e Chronic Risk: Potential sensitization due to protein alkylation.
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Strategic Handling Protocols

This section details the "Why" and "How" of handling, moving beyond generic SDS advice.

A. Engineering Controls

¢ Primary Containment: All weighing of the solid >10 mg must occur inside a Chemical Fume
Hood or a Powder Containment Balance Enclosure.

» Static Control: Halogenated heterocycles can be static-prone. Use an ionizing bar during
weighing to prevent "flying powder" events.

B. Personal Protective Equipment (PPE) Matrix

» Gloves:
o Dry Solid:Nitrile (0.11 mm) is sufficient for incidental contact.
o Solution (DCM/DMF):Laminate (Silver Shield) or double-gloved Nitrile (0.2 mm).
o Reasoning: Chlorinated pyridines in DCM penetrate standard nitrile rapidly (<5 mins).

o Respiratory: If fume hood work is impossible (e.g., equipment maintenance), a P95/P100
particulate respirator is mandatory.

C. Experimental Workflow: The Solubilization Step

The most critical moment for exposure is the transition from solid to solution.

Tare the reaction vessel containing the stir bar.

Add 6-Chloro-N-ethylnicotinamide.

Solvent Addition: Add solvent (e.g., DMF) slowly down the side of the flask to minimize
aerosolization.

Seal: Cap immediately. Once dissolved, the inhalation risk shifts to a skin absorption risk.

Visualizations
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Diagram 1: PPE & Handling Decision Logic

A self-validating decision tree for selecting protection based on physical state.
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Caption: Decision matrix for PPE selection. Note the escalation to high-performance gloves
when the compound is dissolved in penetrating solvents like DCM or DMF.

Diagram 2: SnAr Reaction Workflow & Safety Checkpoints

Visualizing the synthesis context where this molecule is most commonly used.
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Caption: Synthesis workflow highlighting the SnAr pathway. The heating stage requires
pressure-rated vessels due to potential HCI gas evolution or solvent vapor.

Emergency Response Architecture
A. Spills (Solid)

 Isolate: Evacuate non-essential personnel.
e PPE Up: Don N95/P100 mask and double gloves.

e Method: Do not dry sweep (creates dust). Use a wet wipe or a HEPA vacuum dedicated to
chemical cleanup.

o Decon: Wipe surface with 1N NaOH (to hydrolyze any residue to the less reactive
carboxylate) followed by water.

B. Exposure First Aid

o Eye Contact: Flush immediately for 15 minutes. The "6-chloro" functionality can hydrolyze to
HCI on the eye surface, causing rapid damage. Time is tissue.

» Skin Contact: Wash with soap and water.[3] Do not use alcohol (increases permeability).
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Storage & Stability

o Temperature: Store at 2—8°C (Refrigerated). While stable at RT, cooling prevents slow
hydrolysis of the amide or displacement of the chloride over months.

+ Atmosphere: Store under Inert Gas (Argon/Nitrogen) if possible. Moisture can hydrolyze the
C-Cl bond over long periods, releasing HCI gas inside the vial.

¢ Segregation: Keep away from strong bases and oxidizers.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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